Cas no 90792-62-4 (2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid)
90792-62-4 structure
Product Name:2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid
CAS No:90792-62-4
MF:C9H6BrN3O2
MW:268.066840648651
CID:5733058
PubChem ID:28775003
Update Time:2023-10-31
2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-175838
- Z351372132
- CS-0236969
- AKOS022791132
- F70564
- 90792-62-4
- 2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylicacid
- 2-(3-bromophenyl)triazole-4-carboxylic acid
- 2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylic acid
- 2H-1,2,3-Triazole-4-carboxylic acid, 2-(3-bromophenyl)-
- 2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid
-
- Inchi： 1S/C9H6BrN3O2/c10-6-2-1-3-7(4-6)13-11-5-8(12-13)9(14)15/h1-5H,(H,14,15)
- InChI Key： VBEHWCXKAJDHQC-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)N1N=CC(C(=O)O)=N1
Computed Properties
- Exact Mass: 266.96434g/mol
- Monoisotopic Mass: 266.96434g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 68Ų
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Melting Point: 197-198 °C(Solv: water (7732-18-5); ethanol (64-17-5))
- Boiling Point: 484.7±51.0 °C at 760 mmHg
- Flash Point: 246.9±30.4 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
- pka: 3.19±0.50(Predicted)
2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D618336-1g |
2-(3-BROMOPHENYL)-2H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID |
90792-62-4 | 95% | 1g |
$985 | 2024-08-03 | |
| Enamine | EN300-175838-0.05g |
2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylic acid |
90792-62-4 | 95.0% | 0.05g |
$166.0 | 2025-03-21 | |
| Enamine | EN300-175838-0.1g |
2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylic acid |
90792-62-4 | 95.0% | 0.1g |
$248.0 | 2025-03-21 | |
| TRC | B805120-10mg |
2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid |
90792-62-4 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B805120-50mg |
2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid |
90792-62-4 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | B805120-100mg |
2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid |
90792-62-4 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-175838-0.25g |
2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylic acid |
90792-62-4 | 95.0% | 0.25g |
$353.0 | 2025-03-21 | |
| Enamine | EN300-175838-0.5g |
2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylic acid |
90792-62-4 | 95.0% | 0.5g |
$557.0 | 2025-03-21 | |
| Enamine | EN300-175838-1.0g |
2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylic acid |
90792-62-4 | 95.0% | 1.0g |
$714.0 | 2025-03-21 | |
| Enamine | EN300-175838-2.5g |
2-(3-bromophenyl)-2H-1,2,3-triazole-4-carboxylic acid |
90792-62-4 | 95.0% | 2.5g |
$1399.0 | 2025-03-21 |
2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
90792-62-4 (2-(3-Bromophenyl)-2H-1,2,3-triazole-4-carboxylic Acid) Related Products
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